Cas no 797047-10-0 (1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-)
797047-10-0 structure
Product Name:1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-
CAS No:797047-10-0
MF:C9H5BrFN3O2
MW:286.057304143906
CID:1798357
PubChem ID:67004648
Update Time:2025-04-21
1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)-
- 1-(5-Bromo-3-fluoro-2-nitro-phenyl)-1H-pyrazole
- NTRKJJPPUVEYIZ-UHFFFAOYSA-N
- SCHEMBL1359504
- 797047-10-0
- 1-(5-bromo-3-fluoro-2-nitrophenyl)pyrazole
- A1-29543
- DB-102737
- 1-(5-Bromo-3-fluoro-2-nitrophenyl)-1H-pyrazole
-
- Inchi： 1S/C9H5BrFN3O2/c10-6-4-7(11)9(14(15)16)8(5-6)13-3-1-2-12-13/h1-5H
- InChI Key： NTRKJJPPUVEYIZ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)N1C=CC=N1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 284.95492g/mol
- Monoisotopic Mass: 284.95492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.6Ų
1H-Pyrazole, 1-(5-bromo-3-fluoro-2-nitrophenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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